Cas no 1173019-46-9 (3-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide 0.25 M in Tetrahydrofuran)

• Product Name: 3-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide 0.25 M in Tetrahydrofuran
• CAS No: 1173019-46-9
• MF: C₁₄H₁₈BrMgNO₂
• MW: 336.50722360611
• MDL: MFCD06200646
• CID: 4786536
• PubChem ID: 16217656
• Update Time: 2026-02-27

3-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide 0.25 M in Tetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• 3-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide
• 3-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide 0.25 M in Tetrahydrofuran
• AKOS016017776
• magnesium;8-(phenylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane;bromide
• 3-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide, 0.25M in tetrahydrofuran
• 1173019-46-9
• MFCD06200646

• MDL： MFCD06200646
• Inchi： 1S/C14H18NO2.BrH.Mg/c1-2-4-13(5-3-1)12-15-8-6-14(7-9-15)16-10-11-17-14;;/h1-2,4-5H,6-12H2;1H;/q-1;;+2/p-1
• InChI Key： VPALMDYRGFPRQH-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].O1CCOC21CCN(CC1C=CC=[C-]C=1)CC2

Computed Properties

• Exact Mass: 335.03713g/mol
• Monoisotopic Mass: 335.03713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 3-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide 0.25 M in Tetrahydrofuran

Introduction to 3-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide 0.25 M in Tetrahydrofuran and Its Applications in Modern Chemical Research

The compound with the CAS number 1173019-46-9, specifically 3-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide 0.25 M in Tetrahydrofuran, represents a significant advancement in the field of organometallic chemistry and its applications in pharmaceutical synthesis. This organomagnesium reagent, dissolved in Tetrahydrofuran (THF), is a versatile intermediate that has garnered considerable attention due to its role in facilitating highly efficient and selective organic transformations. The unique structural features of this compound, including the presence of a spirocyclic azaoxaalkyl group and a phenylmagnesium moiety, make it an invaluable tool for synthetic chemists working on complex molecular architectures.

In recent years, the demand for advanced organometallic reagents has surged, driven by the need for more sustainable and efficient synthetic methodologies in drug discovery and materials science. The 3-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide solution stands out as a prime example of how innovative molecular design can lead to breakthroughs in synthetic chemistry. The spirocyclic azaoxaalkyl moiety enhances the reactivity of the phenylmagnesium species by providing steric and electronic modulation, which is crucial for achieving high yields and selectivity in cross-coupling reactions. These reactions are fundamental to the construction of biaryl systems, which are prevalent in many pharmaceuticals and agrochemicals.

One of the most compelling aspects of this compound is its utility in palladium-free cross-coupling reactions. Traditional cross-coupling methods often rely on palladium catalysts, which can pose challenges related to cost, toxicity, and environmental impact. The 3-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide solution offers an alternative pathway by enabling Buchwald-Hartwig amination and other coupling reactions under milder conditions without the need for heavy metal catalysts. This aligns with the growing trend toward greener chemistry, where minimizing the use of hazardous materials is paramount.

The role of Tetrahydrofuran (THF) as a solvent in this preparation is equally important. THF is a widely used polar aprotic solvent that provides an optimal environment for organometallic reactions due to its ability to stabilize reactive intermediates and solvate magnesium species effectively. The 0.25 M concentration ensures that the reagent is readily available for immediate use in synthetic protocols, reducing the need for additional dilutions or preparations, which can introduce variability and reduce reaction efficiency.

Recent studies have highlighted the application of this reagent in the synthesis of complex heterocyclic compounds. For instance, researchers have utilized 3-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide to construct nitrogen-containing heterocycles such as imidazoles and pyridines. These heterocycles are essential motifs in medicinal chemistry, often serving as key pharmacophores in drugs targeting various diseases. The spirocyclic azaoxaalkyl group not only facilitates the coupling reaction but also introduces additional functional handles that can be further modified post-coupling, allowing for rapid diversification of molecular libraries.

The compound's efficacy has also been demonstrated in large-scale synthesis scenarios. Industrial applications often require robust and reproducible synthetic routes, and organomagnesium reagents like this one have proven to be reliable choices for constructing complex molecules on multigram scales. The ability to perform high-yielding cross-coupling reactions under controlled conditions makes it particularly attractive for pharmaceutical manufacturers seeking to optimize their synthetic processes.

From a mechanistic perspective, the unique reactivity of 3-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide can be attributed to the interplay between the spirocyclic azaoxaalkyl group and the phenylmagnesium center. The spirocyclic structure provides steric hindrance that can influence reaction kinetics favorably by directing electrophilic attack or minimizing unwanted side reactions. Additionally, the electron-rich nature of the phenylmagnesium species enhances its nucleophilicity, making it an effective partner in various coupling reactions.

In conclusion, 3-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide 0.25 M in Tetrahydrofuran represents a cutting-edge tool in modern chemical research with broad applications across pharmaceutical synthesis and materials science. Its unique structural features enable highly efficient and selective organic transformations, making it an indispensable reagent for synthetic chemists aiming to develop novel molecular architectures. As research continues to uncover new methodologies and applications for organometallic compounds like this one, its importance is only set to grow.